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Compound of Interest

Compound Name: Diethylstilbestrol-d8

Cat. No.: B1140465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity

Diethylstilbestrol-d8 (DES-d8), a deuterated analog of the synthetic estrogen

Diethylstilbestrol. This guide is intended for researchers, scientists, and drug development

professionals utilizing DES-d8 as an internal standard in analytical methods, particularly mass

spectrometry-based assays, and as a research tool in endocrinology and toxicology studies.

Commercial Suppliers of High-Purity
Diethylstilbestrol-d8
A critical aspect of reliable and reproducible research is the quality of the reagents used. High-

purity Diethylstilbestrol-d8 is available from several reputable commercial suppliers. The

following table summarizes key information from some of the prominent vendors. Researchers

are advised to request certificates of analysis for lot-specific purity and characterization data.
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Supplier Catalog Number Purity Applications Cited

MedChemExpress HY-14598S 99.52%[1]

Bioactivity, Structure

and function analysis,

ELISA, SDS-PAGE,

Western blotting.[1]

Cambridge Isotope

Laboratories, Inc.
DLM-170-0.05 98%

Clinical MS,

Metabolism,

Metabolomics.[2]

Biosynth FD170245 Not specified

Analytical standard for

17β-estradiol and

estrone detection.[3]

BIOZOL MCE-HY-14598S 99.74%
Isotope-Labeled

Compounds.[4]

PDQ Scientific PDQH-683438-1mL Not specified

Pharmaceuticals,

Stable Isotope

Labeled Compounds,

Veterinary Products.

[2]

Diethylstilbestrol Signaling Pathway
Diethylstilbestrol exerts its biological effects primarily through its interaction with estrogen

receptors (ERs), acting as a potent agonist for both ERα and ERβ.[5] Its mechanism of action

involves both genomic and non-genomic signaling pathways, leading to the modulation of gene

expression and various cellular processes.

Genomic Signaling Pathway
The classical genomic pathway involves the binding of DES to ERs in the cytoplasm, leading to

receptor dimerization and translocation to the nucleus. This complex then binds to specific DNA

sequences known as estrogen response elements (EREs) in the promoter regions of target

genes, thereby regulating their transcription.[5][6] Additionally, the DES-ER complex can

interact with other transcription factors, such as AP-1 and Sp1, to influence gene expression

indirectly.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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